Cas no 1314951-28-4 (2-(2-nitroethyl)benzene-1,4-diol)

2-(2-nitroethyl)benzene-1,4-diol structure
1314951-28-4 structure
Product Name:2-(2-nitroethyl)benzene-1,4-diol
CAS No:1314951-28-4
MF:C8H9NO4
MW:183.161362409592
CID:6163660
PubChem ID:22256161
Update Time:2024-01-13

2-(2-nitroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-nitroethyl)benzene-1,4-diol
    • SCHEMBL6029526
    • AKOS006279736
    • EN300-1858502
    • 1314951-28-4
    • Inchi: 1S/C8H9NO4/c10-7-1-2-8(11)6(5-7)3-4-9(12)13/h1-2,5,10-11H,3-4H2
    • InChI Key: BNLFOVKWVFNHQY-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CC[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 183.05315777g/mol
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 86.3Ų

2-(2-nitroethyl)benzene-1,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1858502-0.05g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
0.05g
$851.0 2023-09-18
Enamine
EN300-1858502-0.1g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
0.1g
$892.0 2023-09-18
Enamine
EN300-1858502-0.25g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
0.25g
$933.0 2023-09-18
Enamine
EN300-1858502-0.5g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
0.5g
$974.0 2023-09-18
Enamine
EN300-1858502-1.0g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
1g
$1014.0 2023-06-03
Enamine
EN300-1858502-2.5g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
2.5g
$1988.0 2023-09-18
Enamine
EN300-1858502-5.0g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
5g
$2940.0 2023-06-03
Enamine
EN300-1858502-10.0g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
10g
$4360.0 2023-06-03
Enamine
EN300-1858502-1g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
1g
$1014.0 2023-09-18
Enamine
EN300-1858502-5g
2-(2-nitroethyl)benzene-1,4-diol
1314951-28-4
5g
$2940.0 2023-09-18

2-(2-nitroethyl)benzene-1,4-diol Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.